Natural compounds of the strobilurin series and their synthetic analogues as cell respiration inhibitors
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n06ABEH000426
Abstract
A group of fungicidal antibiotics, β-methoxyacrylic acid derivatives (strobilurins, oudemansins, and myxothiazols), their producers, and mechanisms of action are considered. The fungicidal activity of these compounds is based on the suppression of cell respiration of fungi in the bc1-complex of cytochromes. They also manifest other biological activities that are not always coupled with inhibition of respiration. Studies of the structure of the natural methoxyacrylates has made it possible to create a novel class of synthetic agricultural fungicides with enhanced stability, high activity, and a broad spectrum of action. The main regularities of the structure-activity relationship and methods of synthesis of these compounds are discussed. The bibliography includes 159 references. A group of fungicidal antibiotics, b-methoxyacrylic acid derivatives (strobilurins, oudemansins, and myxothiazols), their producers, and mechanisms of action are considered. The fungicidal activity of these compounds is based on the suppression of cell respiration of fungi in the bc1-complex of cytochromes. They also manifest other biological activities that are not always coupled with inhibition of respiration. Studies of the structure of the natural methoxyacrylates has made it possible to create a novel class of synthetic agricultural fungicides with enhanced stability, high activity, and a broad spectrum of action. The main regularities of the structure-activity relationship and methods of synthesis of these compounds are discussed. The bibliography includes 159 references.o
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